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Compound of Interest

Compound Name: Codeine-d3

Cat. No.: B161032

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Codeine-d3, a deuterated analog of codeine. Adherence to these procedures is vital to ensure
personal safety and regulatory compliance in a laboratory environment. Codeine and its
analogs are potent opioids and scheduled substances, demanding meticulous handling to
prevent accidental exposure and diversion.

Hazard Identification and Personal Protective Equipment
(PPE)

Codeine-d3 is classified as a toxic substance if swallowed, in contact with skin, or inhaled.[1] It
can also cause damage to the central nervous system and visual organs.[1] Therefore,
appropriate personal protective equipment is mandatory.

Summary of Required Personal Protective Equipment
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PPE Component Specification Purpose

NIOSH-approved N95 dust

) ) mask or higher (e.g., P100 To prevent inhalation of
Respiratory Protection ) ) ] ] )
respirator for high-risk airborne particles.[2][3]
scenarios)

Safety glasses with side
) ) To protect eyes from splashes
Eye Protection shields, goggles, or a face

) or airborne patrticles.[2][4]
shield

Chemical-resistant nitrile )
To prevent dermal absorption.

[4]1[5]

Hand Protection gloves (double gloving
recommended)

Laboratory coat or a _ .
To protect skin and clothing

Body Protection disposable gown (e.g., o
from contamination.[4][6]
Tyvek®)
Foot Protection Closed-toe shoes To protect feet from spills.

Safe Handling and Operational Protocols

Strict adherence to standard operating procedures is essential when working with Codeine-d3.
Preparation and Handling:

o Designated Area: All work with Codeine-d3 should be conducted in a designated, clearly
marked area with restricted access.[5]

¢ Ventilation: Handle the substance within a certified chemical fume hood or a glove box to
contain any airborne particles and prevent aerosol formation.[1][5]

¢ Weighing: Use anti-static tools and a closed weighing system to minimize the dispersion of
powdered substances.[5]

o Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling the material.
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Emergency Procedures:

In case of skin contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.[1]

In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids. Seek medical attention.

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[1]

In case of ingestion: Do NOT induce vomiting. Seek immediate medical attention.[1]

Spill: Evacuate the area. Use an opioid-specific spill kit with absorbent pads and appropriate
PPE for cleanup. Decontaminate surfaces with soap and water.[5]

Disposal Plan

As a controlled substance, the disposal of Codeine-d3 is regulated.

Render Non-Retrievable: The primary goal of disposal is to render the substance non-
retrievable, meaning it cannot be readily isolated or re-used.[7]

Incineration: The DEA-preferred method for the disposal of controlled substances is
incineration by a licensed hazardous waste disposal company.[7]

Local Regulations: Always consult and adhere to your institution's and local regulatory
agency's specific guidelines for controlled substance disposal.

Avoid Improper Disposal: Do not dispose of Codeine-d3 by flushing it down the drain or
mixing it with regular laboratory waste.[7]

Visual Workflow for Safe Handling of Codeine-d3

The following diagram illustrates the key steps for the safe handling of Codeine-d3, from initial

preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of Codeine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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